4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate

• IUPAC Name: (4-propanoylphenyl) 3-chloro-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C18H13ClO3S/c1-2-14(20)11-7-9-12(10-8-11)22-18(21)17-16(19)13-5-3-4-6-15(13)23-17/h3-10H,2H2,1H3
• InChI Key: BUFQSGKEKDOPEX-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC=C(C=C1)OC(=O)C2=C(C3=CC=CC=C3S2)Cl
• Molecular Formula: C18H13ClO3S
• Molecular Weight: 344.8 g/mol

Description

4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate is a chemical compound that belongs to the class of thieno[2,3-b]thiophene derivatives. It has gained significant attention in recent years due to its potential as a therapeutic agent for various diseases.

Mechanism of Action

The exact mechanism of action of 4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate is not fully understood. However, it is believed to exert its pharmacological effects through the inhibition of various signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. It has also been suggested that the compound may interact with specific cellular targets, such as histone deacetylases (HDACs) and viral proteases.
Biochemical and Physiological Effects:
Studies have shown that this compound can modulate various biochemical and physiological processes in cells. It has been found to reduce the expression of pro-inflammatory enzymes, such as cyclooxygenase-2 and inducible nitric oxide synthase, and inhibit the activation of transcription factors, such as activator protein-1. Additionally, it has been shown to induce cell cycle arrest and apoptosis in cancer cells and inhibit viral replication by interfering with the viral life cycle.

Advantages and Limitations for Lab Experiments

4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It exhibits potent pharmacological effects at low concentrations, making it a useful tool for studying various cellular processes. However, the compound has some limitations, such as its low solubility in water and some organic solvents, which can affect its bioavailability and limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate. One area of interest is the development of more potent and selective analogs of the compound that can target specific cellular pathways or cellular targets. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, such as cancer, viral infections, and inflammatory disorders. Additionally, studies on the pharmacokinetics and pharmacodynamics of the compound can provide valuable insights into its efficacy and safety in clinical settings.

Synthesis Methods

The synthesis of 4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate involves the reaction of 3-chloro-1-benzothiophene-2-carboxylic acid with propionyl chloride in the presence of a base, such as triethylamine. The resulting intermediate is then treated with 4-bromophenyl magnesium bromide to obtain the final product. The purity of the compound can be improved through recrystallization using appropriate solvents.

Scientific Research Applications

Research studies have shown that 4-propionylphenyl 3-chloro-1-benzothiophene-2-carboxylate exhibits potent anti-inflammatory, anti-cancer, and anti-viral activities. It has been found to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in various cell types. Additionally, it has been shown to induce apoptosis in cancer cells and inhibit the replication of several viruses, including influenza A virus and human immunodeficiency virus.